N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C24H23N3O6S2/c1-2-32-20-5-3-4-17-14-21(33-22(17)20)19-15-34-24(25-19)26-23(28)16-6-8-18(9-7-16)35(29,30)27-10-12-31-13-11-27/h3-9,14-15H,2,10-13H2,1H3,(H,25,26,28)
• InChI Key: VYQWMPWHPJJOKU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5
• Molecular Formula: C24H23N3O6S2
• Molecular Weight: 513.6 g/mol

Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide, also known as PFT-μ, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis of Novel Compounds

• Heterocyclic Compound Synthesis : Research on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, highlights a broad interest in creating new molecules with potential anti-inflammatory and analgesic properties. These compounds have shown significant inhibitory activity on cyclooxygenase-2 (COX-2), analgesic, and anti-inflammatory activities, indicating their therapeutic potential (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Antimicrobial Activities : The synthesis and evaluation of novel 1,2,4-triazole derivatives for antimicrobial activities is another example of research directed towards novel chemical entities. Some of these compounds possess good or moderate activities against test microorganisms, demonstrating the potential for the development of new antimicrobial agents (H. Bektaş, N. Karaali, D. Sahin, A. Demirbaş, S. Karaoglu, N. Demirbas, 2007).

• Gastrokinetic Agents : Novel benzamides have been synthesized and evaluated for gastrokinetic activity, showcasing the therapeutic exploration of benzamide derivatives. Specific compounds have shown potent in vivo gastric emptying activity, indicating their utility in treating gastrointestinal motility disorders without significant dopamine D2 receptor antagonistic activity (S. Kato, T. Morie, H. Harada, N. Yoshida, J. Matsumoto, 1992).

Anticancer Evaluation

• Anticancer Activity : Research focused on the design, synthesis, and evaluation of N-substituted benzamides for anticancer activity against various cancer cell lines highlights the ongoing efforts to discover new therapeutic agents. Derivatives exhibiting higher anticancer activities than the reference drug etoposide suggest the potential of these novel compounds in cancer treatment (B. Ravinaik, M. V. Rao, P. P. Rao, D. Ramachandran, D. Reddy, 2021).